Cas no 876670-87-0 (1,7-dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876670-87-0
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5475755
• Update Time: 2025-10-29

1,7-dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7-dimethyl-3-(1-methyl-2-oxopropyl)-8-(2-phenylethyl)- (9CI)
• 1,7-dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H23N5O3/c1-13-12-25-17-18(23(4)21(29)26(19(17)28)14(2)15(3)27)22-20(25)24(13)11-10-16-8-6-5-7-9-16/h5-9,12,14H,10-11H2,1-4H3
• InChI Key： IFGMUBFJSRVHPR-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(C(C)C(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,7-dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1,7-Dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No 876670-87-0 is a highly specialized molecule belonging to the class of purine derivatives. Its full chemical name, 1,7-Dimethyl-3-(3-oxobutan-2-yl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, indicates a complex structure with multiple functional groups and substituents. This compound has gained significant attention in the field of biomedical research due to its potential applications in cancer therapy, inflammation modulation, and enzyme inhibition.

The molecular framework of this compound includes a purine ring system fused with an imidazole ring, creating a unique heterocyclic structure. The presence of methyl groups at positions 1 and 7, along with a ketobutanoyl group at position 3 and a phenylethyl substituent at position 8, adds to its structural complexity and biological activity. These features make it a promising candidate for drug discovery efforts aimed at targeting specific enzymes or receptors involved in disease pathways.

Recent studies have focused on the anticancer properties of this compound, particularly its ability to inhibit key enzymes such as cyclin-dependent kinases (CDKs) and signal transducer and activator of transcription (STAT) proteins. These enzymes play critical roles in cell proliferation and survival, making them attractive targets for cancer treatment. Preclinical trials have shown that this compound can effectively suppress tumor growth in various models without significant off-target effects, highlighting its potential as a selective anticancer agent.

In addition to its oncological applications, the compound has demonstrated anti-inflammatory activity by modulating the activity of NF-κB and cyclooxygenase (COX) enzymes. These findings suggest that it could be a valuable therapeutic option for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual action of this compound, targeting both cancer and inflammation, positions it as a versatile tool in the biodrugs development landscape.

The synthesis of CAS No 876670-87-0 involves multi-step organic chemistry procedures, including nucleophilic substitutions, coupling reactions, and oxidation steps. Its chemical stability and bioavailability have been optimized through careful structural modifications, ensuring that it can be effectively delivered to target tissues in vivo.

Furthermore, this compound has shown low toxicity in preclinical studies, which is a critical factor in its progression towards clinical trials. Its unique pharmacokinetic profile, characterized by moderate half-life and biphasic elimination, allows for flexible dosing regimens while maintaining therapeutic efficacy.

In summary, CAS No 876670-87-0 represents a cutting-edge molecule with diverse biological activities that hold great promise for the development of next-generation biomedical treatments. Its structural features and functional versatility make it a valuable asset in the ongoing quest to address some of the most challenging diseases facing modern medicine.